5-Bromo-N-[2-(2,4-dichlorophenyl)ethyl]-3-pyridinecarboxamide

Specification

• Molecular Formula: C14H11BrCl2N2O
• Molecular Weight: 374.1 g/mol
• IUPAC Name: 5-bromo-N-[2-(2,4-dichlorophenyl)ethyl]pyridine-3-carboxamide
• Standard InChI: InChI=1S/C14H11BrCl2N2O/c15-11-5-10(7-18-8-11)14(20)19-4-3-9-1-2-12(16)6-13(9)17/h1-2,5-8H,3-4H2,(H,19,20)
• Standard InChI Key: QZXDXUVEIDSDQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CCNC(=O)C2=CC(=CN=C2)Br

Introduction

5-Bromo-N-[2-(2,4-dichlorophenyl)ethyl]-3-pyridinecarboxamide is a synthetic organic compound with a specific molecular structure and potential applications in various fields, including pharmaceuticals and chemical research. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and potential uses.

Potential Applications

While specific applications of 5-Bromo-N-[2-(2,4-dichlorophenyl)ethyl]-3-pyridinecarboxamide are not mentioned in the search results, compounds with similar structures often exhibit biological activity and are studied for their potential as pharmaceuticals or agrochemicals. The presence of a bromine atom and a dichlorophenyl group suggests potential for interaction with biological targets, which could be explored through molecular docking studies or in vitro assays.

Research Findings and Future Directions

Given the lack of detailed research findings specific to 5-Bromo-N-[2-(2,4-dichlorophenyl)ethyl]-3-pyridinecarboxamide, future studies could focus on its synthesis optimization, biological activity screening, and structure-activity relationship (SAR) analysis. These efforts would help elucidate its potential applications and guide further development.